Cas no 2679835-68-6 (rac-benzyl (1R,3S,5R)-3-(hydroxymethyl)-6-azabicyclo3.2.0heptane-6-carboxylate)

• Product Name: rac-benzyl (1R,3S,5R)-3-(hydroxymethyl)-6-azabicyclo3.2.0heptane-6-carboxylate
• CAS No: 2679835-68-6
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5644166
• PubChem ID: 165920412
• Update Time: 2025-10-30

rac-benzyl (1R,3S,5R)-3-(hydroxymethyl)-6-azabicyclo3.2.0heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl (1R,3S,5R)-3-(hydroxymethyl)-6-azabicyclo[3.2.0]heptane-6-carboxylate
• EN300-28281056
• 2679835-68-6
• rac-benzyl (1R,3S,5R)-3-(hydroxymethyl)-6-azabicyclo3.2.0heptane-6-carboxylate

• Inchi： 1S/C15H19NO3/c17-9-12-6-13-8-16(14(13)7-12)15(18)19-10-11-4-2-1-3-5-11/h1-5,12-14,17H,6-10H2/t12-,13+,14+/m1/s1
• InChI Key： WFNUMULUQJDWQA-RDBSUJKOSA-N
• SMILES： OC[C@H]1C[C@H]2[C@H](CN2C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (1R,3S,5R)-3-(hydroxymethyl)-6-azabicyclo3.2.0heptane-6-carboxylate

Comprehensive Analysis of rac-benzyl (1R,3S,5R)-3-(hydroxymethyl)-6-azabicyclo[3.2.0]heptane-6-carboxylate (CAS No. 2679835-68-6)

The compound rac-benzyl (1R,3S,5R)-3-(hydroxymethyl)-6-azabicyclo[3.2.0]heptane-6-carboxylate (CAS No. 2679835-68-6) is a chiral bicyclic structure with significant potential in pharmaceutical and synthetic chemistry. Its unique azabicyclo[3.2.0]heptane scaffold is increasingly studied for its role in modulating biological activity, particularly in drug discovery targeting neurological and metabolic disorders. Researchers are exploring its applications in asymmetric synthesis and as a precursor for bioactive molecules, aligning with the growing demand for enantioselective catalysts and chiral building blocks.

Recent advancements in medicinal chemistry have highlighted the importance of bridged heterocycles, such as 6-azabicyclo[3.2.0]heptane, due to their conformational rigidity and ability to enhance drug-like properties. The hydroxymethyl and benzyl carboxylate functional groups in this compound offer versatile sites for derivatization, making it valuable for structure-activity relationship (SAR) studies. This aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for high-affinity binding.

From a synthetic perspective, the rac-benzyl derivative of this compound is often investigated for its stereochemical complexity. The (1R,3S,5R) configuration presents challenges and opportunities in enantiomeric separation, a topic frequently searched in academic and industrial forums. Techniques like chiral HPLC and enzymatic resolution are commonly discussed in relation to such compounds, reflecting the broader interest in green chemistry and sustainable synthesis methods.

In the context of drug delivery systems, the azabicyclo[3.2.0]heptane core has been explored for improving membrane permeability and bioavailability. This is particularly relevant given the rising focus on CNS-targeted therapeutics, where blood-brain barrier penetration is critical. The compound’s hydroxymethyl group further allows for prodrug strategies, a hot topic in precision medicine research.

Analytical characterization of rac-benzyl (1R,3S,5R)-3-(hydroxymethyl)-6-azabicyclo[3.2.0]heptane-6-carboxylate typically involves NMR, mass spectrometry, and X-ray crystallography to confirm its stereochemistry. These methods are frequently queried in chemical databases and forums, underscoring the compound’s relevance in analytical chemistry education and industrial quality control.

As the pharmaceutical industry shifts toward small-molecule therapeutics, compounds like this are gaining attention for their modularity and synthetic tractability. The integration of computational chemistry tools, such as molecular docking and DFT calculations, further enhances its appeal for virtual screening campaigns. This resonates with the increasing use of AI-driven drug discovery, a trending topic in scientific literature.

In summary, rac-benzyl (1R,3S,5R)-3-(hydroxymethyl)-6-azabicyclo[3.2.0]heptane-6-carboxylate represents a multifaceted tool for modern chemistry, bridging gaps between synthesis, drug design, and material science. Its study addresses key questions in stereoselective synthesis and therapeutic development, making it a compelling subject for ongoing research.